Synthesis, spectral characterization, and catalytic efficiency of aroylhydrazone-based Cu(ii) complexes†
New Journal of Chemistry Pub Date: 2023-10-17 DOI: 10.1039/D3NJ03603K
Abstract
A series of copper(II) complexes [Cu(DKMB)Cl] (1), [Cu(DKMB)NO3] (2), [Cu(APMBH)Cl2] (3) and [Cu(APMB)NO3(H2O)] (4) (where DKMBH = di-2-pyridyl ketone-4-methoxybenzhydrazone and APMBH = 2-acetylpyrazine-4-methoxybenzhydrazone) were prepared. The structural aspects of aroylhydrazones and metal complexes were examined using a combination of spectroscopic techniques, such as FT-IR, UV-Visible, mass, and 1H NMR analysis, and further followed by analytical methods, such as CHN elemental analyses, thermal analyses, and molar conductivity studies. The molecular and crystal structures of aroylhydrazone, APMB and copper complex 4 were resolved using single-crystal X-ray diffraction (XRD) studies. The occurrence of the amido form of the aroylhydrazone in the solid state was confirmed by IR spectroscopy and single-crystal XRD studies. The crystal structure of the aroylhydrazone is stabilized through various non-covalent interactions including hydrogen bonding, C–H⋯π and π⋯π interactions. The IR spectral studies further substantiated the tridentate nature of the aroylhydrazone ligands. Additionally, the copper(II) complexes demonstrated their potential as a promising catalyst for oxidation of cinnamyl alcohol using tert-butyl hydroperoxide (TBHP) as an oxidant. The copper(II) complex 1 exhibited better catalytic activity than the other complexes for cinnamyl alcohol conversion. A maximum cinnamyl alcohol conversion of 79% with 74% cinnamaldehyde selectivity was observed using copper(II) complex 1 in acetonitrile as solvent at 70 °C for 4 h using TBHP (70% water) as an oxidant.
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